Cas no 31881-86-4 (2-(2-bromo-4-methylphenyl)acetic acid)

• Product Name: 2-(2-bromo-4-methylphenyl)acetic acid
• CAS No: 31881-86-4
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD18392220
• CID: 1453088
• PubChem ID: 69609069
• Update Time: 2025-04-20

2-(2-bromo-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Methyl (2-bromo-4-methylphenyl)acetate
• 2-(2-Bromo-4-methylphenyl)acetic acid
• 2-(2-bromo-4-methylphenyl)aceticacid
• ZH0017
• 31881-86-4
• D87833
• Z1269232519
• SCHEMBL5925073
• AKOS017552632
• EN300-246606
• (2-bromo-4-methylphenyl)acetic acid
• 2-(2-bromo-4-methylphenyl)acetic acid

• MDL： MFCD18392220
• Inchi： 1S/C9H9BrO2/c1-6-2-3-7(5-9(11)12)8(10)4-6/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： VENUNMMLXJLOCO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CC(=O)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų